(3aR,4R,5R,6aS)-4-((S,E)-3-((tert-Butyldimethylsilyl)oxy)-5-phenylpent-1-en-1-yl)-2-oxohexahydro-2H-cyclopenta[b]furan-5-yl [1,1'-biphenyl]-4-carboxylate
Overview
Description
(3aR,4R,5R,6aS)-4-((S,E)-3-((tert-Butyldimethylsilyl)oxy)-5-phenylpent-1-en-1-yl)-2-oxohexahydro-2H-cyclopenta[b]furan-5-yl [1,1'-biphenyl]-4-carboxylate is a useful research compound. Its molecular formula is C37H44O5Si and its molecular weight is 596.8 g/mol. The purity is usually 95%.
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Scientific Research Applications
Heterocyclic Compounds in Medicinal Chemistry
Heterocyclic compounds, especially those containing furan and thiophene rings, play a significant role in drug design as structural units of bioactive molecules. These compounds have been demonstrated to possess various pharmacological activities, including antiviral, antitumor, antimycobacterial, and antiparkinsonian properties. The bioisosteric replacement of aryl substituents with heteroaryl ones has been assessed for its impact on these activities, showcasing the importance of such structural modifications in the development of new therapeutic agents (Ostrowski, 2022).
Catalytic Non-Enzymatic Kinetic Resolution
In the field of asymmetric synthesis, catalytic non-enzymatic kinetic resolution (KR) plays a crucial role in the synthesis of chiral compounds. Transition metal-mediated and organocatalyzed KRs have gained popularity due to the development of chiral catalysts for asymmetric reactions. Such processes provide high enantioselectivity and yield for both products and recovered starting materials, highlighting the significance of catalysis in organic synthesis (Pellissier, 2011).
Plastic Scintillators Based on Polymethyl Methacrylate
The development of plastic scintillators, particularly those based on polymethyl methacrylate (PMMA) with various luminescent dyes, demonstrates the application of complex organic compounds in material science. The incorporation of heterocyclic compounds as luminescent activators in scintillators underscores the versatility of these structures in enhancing the performance of materials used in radiation detection (Salimgareeva & Kolesov, 2005).
Synthetic Phenolic Antioxidants and Environmental Impact
The study of synthetic phenolic antioxidants (SPAs), such as those derived from furan compounds, in environmental matrices reveals the intersection between organic chemistry and environmental science. Understanding the occurrence, human exposure, and toxicity of SPAs, including their transformation products, is critical for assessing their environmental impact and for the development of safer alternatives (Liu & Mabury, 2020).
Properties
IUPAC Name |
[(3aR,4R,5R,6aS)-4-[(E,3S)-3-[tert-butyl(dimethyl)silyl]oxy-5-phenylpent-1-enyl]-2-oxo-3,3a,4,5,6,6a-hexahydrocyclopenta[b]furan-5-yl] 4-phenylbenzoate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C37H44O5Si/c1-37(2,3)43(4,5)42-30(21-16-26-12-8-6-9-13-26)22-23-31-32-24-35(38)40-34(32)25-33(31)41-36(39)29-19-17-28(18-20-29)27-14-10-7-11-15-27/h6-15,17-20,22-23,30-34H,16,21,24-25H2,1-5H3/b23-22+/t30-,31+,32+,33+,34-/m0/s1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JKHADYMACPRLAF-SVZVGOFZSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)[Si](C)(C)OC(CCC1=CC=CC=C1)C=CC2C(CC3C2CC(=O)O3)OC(=O)C4=CC=C(C=C4)C5=CC=CC=C5 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)[Si](C)(C)O[C@@H](CCC1=CC=CC=C1)/C=C/[C@H]2[C@@H](C[C@H]3[C@@H]2CC(=O)O3)OC(=O)C4=CC=C(C=C4)C5=CC=CC=C5 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C37H44O5Si | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
596.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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